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Compound of Interest

Compound Name: Bis-tris propane

Cat. No.: B1209937

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bis-Tris Propane (BTP) is a versatile zwitterionic buffer widely utilized in biological and
biochemical research.[1] Its broad buffering range, from pH 6.3 to 9.5, makes it an invaluable
tool for a variety of applications, including protein purification, enzyme assays, electrophoresis,
and nucleic acid manipulation.[2][3][4] This wide range is attributable to its two close pKa
values, approximately 6.8 and 9.0 at 25°C.[3] Notably, Bis-Tris Propane is often considered a
superior alternative to Tris buffer, as it maintains a stable pH in ranges where Tris has poor
buffering capacity (below pH 7.5) and exhibits less pKa fluctuation with temperature changes.
This document provides a detailed protocol for the preparation of a 1M stock solution of Bis-
Tris Propane.

Chemical Properties and Data

A comprehensive summary of the key quantitative data for Bis-Tris Propane is presented in
the table below for easy reference.
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Property Value References
1,3-
Full Chemical Name bis(tris(hydroxymethyl)methyla

mino)propane

Molecular Formula C11H26N206

Molecular Weight 282.34 g/mol

pKa (at 25°C) 6.8

pKaz (at 25°C) 9.0

Effective pH Range 6.3-9.5

Appearance White crystalline powder
Solubility in Water Soluble

Melting Point 164-165 °C

Experimental Protocol

This protocol details the step-by-step procedure for preparing a 1M stock solution of Bis-Tris
Propane.

Materials:

e Bis-Tris Propane powder (MW: 282.34 g/mol )

o High-purity, deionized water (dH20)

o Concentrated Hydrochloric Acid (HCI) for pH adjustment
» Beaker

e Graduated cylinder

o Magnetic stirrer and stir bar
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Calibrated pH meter

Volumetric flask (1 L)

Sterile storage bottles

0.22 um sterile filter (optional)

Procedure:

e Weighing the Bis-Tris Propane: Accurately weigh out 282.34 g of Bis-Tris Propane powder.
» Dissolving the Powder:

o Add approximately 800 mL of dH20 to a beaker equipped with a magnetic stir bar.

o While stirring, slowly add the weighed Bis-Tris Propane powder to the water.

o Continue stirring until the powder is completely dissolved. The initial pH of the solution will
be alkaline, typically between 10 and 12.

e pH Adjustment:

o Place the beaker on the magnetic stirrer and immerse a calibrated pH electrode into the
solution.

o Slowly add concentrated HCI dropwise to the solution while continuously monitoring the
pH.

o Continue adding HCI until the desired pH is reached. Be cautious not to overshoot the
target pH.

e Final Volume Adjustment:
o Once the desired pH is achieved, carefully transfer the solution to a 1 L volumetric flask.

o Rinse the beaker with a small amount of dH20 and add the rinsing to the volumetric flask
to ensure all the Bis-Tris Propane is transferred.
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o Add dHz0 to bring the final volume to the 1 L mark.

o Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

 Sterilization and Storage:

o For applications requiring sterility, the solution can be sterilized by filtering it through a 0.22
pum sterile filter. Some sources suggest that Bis-Tris Propane solutions are stable to

autoclaving.

o Store the 1M Bis-Tris Propane stock solution in a sterile, clearly labeled bottle at 2-8°C.
Stock solutions stored at this temperature should be stable for several months.

Experimental Workflow

The following diagram illustrates the workflow for preparing the 1M Bis-Tris Propane stock

solution.
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Workflow for 1M Bis-Tris Propane Stock Solution Preparation
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Mix thoroughly
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Click to download full resolution via product page

Caption: Preparation workflow for 1M Bis-Tris Propane.
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Applications of Bis-Tris Propane Buffer

The unique properties of Bis-Tris Propane make it a valuable buffering agent in a wide array
of scientific applications:

e Enzyme Assays and Protein Purification: Its stable pH control is crucial for maintaining the
activity and integrity of enzymes and proteins during assays and purification processes like
ion-exchange and affinity chromatography.

» Molecular Biology: It is used as a buffer in techniques involving nucleic acids, such as
polymerase chain reaction (PCR) and gel electrophoresis.

o Cell Culture: Bis-Tris Propane can be incorporated into cell culture media to provide a
stable pH environment for optimal cell growth.

o Electrophoresis: It is utilized in various electrophoresis applications to aid in the separation of
biomolecules.

 Stabilization of Molecules: It has been used with HCI to stabilize farnesyl diphosphate
isolated from yeast.

Conclusion

This application note provides a detailed and reliable protocol for the preparation of a 1M Bis-
Tris Propane stock solution. By following these guidelines, researchers, scientists, and drug
development professionals can confidently prepare this versatile buffer for a wide range of
applications, ensuring reproducibility and accuracy in their experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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